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Compound of Interest

Compound Name: T-2 TOXIN

Cat. No.: B8107649

Introduction

T-2 toxin is a potent type A trichothecene mycotoxin primarily produced by various Fusarium
species of fungi.[1] Contamination of agricultural commodities such as corn, wheat, barley, and
oats with T-2 toxin is a significant concern for the animal feed industry.[2] In livestock, T-2
toxin can lead to a range of adverse health effects, including feed refusal, weight loss,
gastrointestinal issues, immune suppression, and reduced productivity. Due to its stability, the
toxin can persist through feed processing. Therefore, routine monitoring of T-2 toxin levels in
raw materials and finished feed is crucial for ensuring animal health and maintaining production
efficiency. This competitive Enzyme-Linked Immunosorbent Assay (ELISA) kit provides a rapid,
sensitive, and quantitative method for the determination of T-2 toxin in various feed samples.

Principle of the Assay

This ELISA kit operates on the principle of competitive immunoassay. The microtiter wells are
pre-coated with antibodies specific to T-2 toxin. During the assay, T-2 toxin present in the
sample competes with a T-2 toxin-horseradish peroxidase (HRP) conjugate for a limited
number of antibody binding sites. After an incubation period, unbound components are washed
away. A substrate solution is then added, which reacts with the bound HRP conjugate to
produce a colored product. The intensity of the color is inversely proportional to the
concentration of T-2 toxin in the sample; a higher concentration of T-2 toxin in the sample
leads to less conjugate binding and a weaker color signal.[2] The reaction is stopped, and the
absorbance is measured, allowing for the quantitative determination of T-2 toxin concentration
by comparison against a standard curve.
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Caption: Principle of the Competitive ELISA for T-2 Toxin.

Performance Characteristics

The performance of this ELISA kit has been validated for use with various feed matrices. Key
performance indicators are summarized below.

Table 1: Assay Performance
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Parameter Specification
Assay Type Competitive ELISA
Sample Type Corn, Wheat, Oats, Finished Feed

Detection Limit

5 ppb - 400 ppb (matrix dependent)[3][4]

Standard Range

0,1, 3,9, 27, 81 ppb (ng/g)[1][4]

Assay Time

Approx. 60 minutes[5]

Precision (CV%)

Intra-Assay: < 8%; Inter-Assay: < 15%][5]

Storage

2-8°C, away from direct sunlight[1][6]

Table 2: Cross-Reactivity Profile

Compound Cross-Reactivity (%)

T-2 Toxin 100%[1][4]

HT-2 Toxin <1% - 125% (kit dependent)[4][7]
Zearalanone 59%[4]

Note: Cross-reactivity can vary between different kit manufacturers. Some kits are designed to

detect both T-2 and HT-2 toxins.[2]

Table 3: Recovery Rates in Spiked Feed Samples

Feed Matrix Spiking Level (ppb) Average Recovery (%)
Corn 50 100 + 20%[1]
Wheat 100 99 - 114%[7]
Finished Feed 50 110 + 15%[3]
Rye 25 99 - 114%][7]
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Experimental Protocols
Materials and Equipment

Provided Materials:

Antibody-Coated Microtiter Plate (96 wells)

e T-2 Toxin Standards (concentrations vary by kit)[1]

e T-2 Toxin-HRP Conjugate Solution

e Anti-T-2 Antibody Solution

e Substrate Reagent (e.g., TMB)

» Stop Solution (e.g., Sulfuric Acid)[2]

o Concentrated Wash Buffer (10X or 20X)

Sample Diluent

Materials Required but Not Provided:

Microplate reader with a 450 nm filter

e Homogenizer or grinder

e \ortex mixer

o Centrifuge (capable of 4000 rpm)

o Calibrated micropipettes (single and multi-channel) and disposable tips

o Graduated cylinders

e Balance (0.01g sensitivity)

» Reagent-grade methanol
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¢ Distilled or deionized water

Reagent Preparation

o Wash Buffer: Dilute the Concentrated Wash Buffer with distilled or deionized water to the
required volume (e.g., 1:20 dilution). Mix thoroughly.

» Reagents and Samples: Bring all kit components and prepared samples to room
temperature (20-25°C) before use.

Sample Preparation Protocol

Proper sample preparation is critical for accurate results. Mycotoxin contamination is often not
uniform, so a representative sample must be obtained.[8]

o Sampling: Collect a representative sample of at least 500g from the feed lot.

» Grinding: Grind the entire sample to a fine, uniform consistency, ensuring at least 95%
passes through a 20-mesh sieve.[6][9]

o Extraction:
o Weigh 5-10g of the homogenized sample into a centrifuge tube.[4][6]

o Add 25-50mL of 70% methanol (methanol:water, 7:3 v/v). The typical sample-to-solvent
ratio is 1:5 (w/v).[4][6]

o Vortex or shake vigorously for 3-5 minutes to ensure thorough extraction.[6][9]
 Clarification: Centrifuge the mixture at 4000 rpm for 5 minutes to pellet solid particles.[4][6]
e Dilution:

o Carefully transfer an aliquot of the clear supernatant to a new tube.

o Dilute the supernatant with the provided Sample Diluent. A common initial dilution is 1:10
(e.g., 100 pL supernatant + 900 uL Sample Diluent).[6]
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o The diluted sample is now ready for analysis. The final concentration must be multiplied by
the total dilution factor.

ELISA Assay Procedure

o Setup: Number the microwell strips required for standards, samples, and controls. It is
recommended to run all standards and samples in duplicate.[2]

e Add Standards and Samples: Pipette 50 uL of each standard and prepared sample dilution
into the appropriate wells.[2][4]

e Add Conjugate and Antibody:
o Add 25-50 pL of T-2 Toxin-HRP Conjugate to each well (except blank wells).[2][4]
o Add 25-50 pL of Anti-T-2 Antibody Solution to each well (except blank wells).[2][4]

 Incubation: Gently shake the plate for 10-20 seconds to mix. Cover the plate and incubate
for 10-60 minutes at room temperature (25°C) or 37°C, depending on the kit instructions.[2]

[4]

e Washing: Decant the contents of the wells. Wash the plate 3-5 times with 260-300 pL of
diluted Wash Buffer per well. After the final wash, invert the plate and tap it firmly on
absorbent paper to remove any remaining liquid.[2][4]

e Substrate Reaction: Add 100 pL of Substrate Reagent to each well. Incubate the plate in the
dark for 10-15 minutes at room temperature.[2]

o Stop Reaction: Add 50-100 pL of Stop Solution to each well. The color in the wells will
change from blue to yellow.[2]

» Read Absorbance: Read the optical density (OD) of each well at 450 nm using a microplate
reader within 10 minutes of adding the Stop Solution.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://file.elabscience.com/Manual/food_safety_kit/E-TO-E022-Elabscience.pdf
https://www.benchchem.com/product/b8107649?utm_src=pdf-body
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://file.elabscience.com/Manual/food_safety_kit/E-TO-E022-Elabscience.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://file.elabscience.com/Manual/food_safety_kit/E-TO-E022-Elabscience.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://file.elabscience.com/Manual/food_safety_kit/E-TO-E022-Elabscience.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://file.elabscience.com/Manual/food_safety_kit/E-TO-E022-Elabscience.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://food.r-biopharm.com/wp-content/uploads/5121THT.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Grind Feed Sample
(to 20-mesh size)

\4

Extract with 70% Methanol
(1:5 wlv, shake 3-5 min)

A4

Centrifuge at 4000 rpm
(5 min)

A4

Dilute Supernatant
(e.g., 1:10 with Sample Diluent)

Prepared Sample

ELISA ‘;rotocol

Add 50pL Standards/Samples
to wells

Add 50pL Conjugate &
50pL Antibody Solution

Incubate (e.g., 25°C, 10 min)

Wash Wells 3-5 times

Add 100pL Substrate

Incubate in Dark
(e.g., 25°C, 10 min)

Add 50-100pL Stop Solution

Read Absorbance at 450nm

OD Values

Data A‘?alysis

Generate Standard Curve
(OD vs. Concentration)

Determine Sample Concentration
from Curve

Calculate Final Toxin Level
(Account for Dilution Factor)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b8107649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8107649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

e 1. Grains and Feed T-2 Toxin ELISA Test Kit [mzfoodtest.com]

o 2. food.r-biopharm.com [food.r-biopharm.com]

o 3. assaygenie.com [assaygenie.com]

o 4. file.elabscience.com [file.elabscience.com]

e 5. T-2 Toxin (T-2 Toxin) ELISA Kit-Competitive - BioVenic [biovenic.com]
e 6.]]

e 7. T-2 Toxin/HT-2 Toxin and Ochratoxin A ELISAs Development and In-House Validation in
Food in Accordance with Commission Regulation (EU) No 519/2014 - PMC
[pmc.ncbi.nlm.nih.gov]

» 8. Analysis of mycotoxins in feed - Lactanet [lactanet.ca]
* 9. hygiena.com [hygiena.com]

 To cite this document: BenchChem. [Application Notes: Quantitative Analysis of T-2 Toxin in
Feed using ELISA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8107649#elisa-kit-for-quantitative-analysis-of-t-2-
toxin-in-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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